Cas no 103-19-5 (4-Methylphenyl Disulfide)

• Product Name: 4-Methylphenyl Disulfide
• CAS No: 103-19-5
• MF: C₁₄H₁₄S₂
• MW: 246.390961170197
• MDL: MFCD00008547
• CID: 157046
• PubChem ID: 24900182
• Update Time: 2025-10-18

4-Methylphenyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 1,2-Di-p-tolyldisulfane
• P-Tolyl disulfide
• Di-p-tolyl Disulfide
• 4-Tolyl Disulfide
• Bis(4-methylphenyl) disulfide
• Disulfide,bis(4-methylphenyl)
• p-Toyldisulfide
• 1-methyl-4-[(4-methylphenyl)disulfanyl]benzene
• 4-Tolyl
• Biodylon
• Kresulfin
• CRESYL DISULFIDE
• p-Tolyldisulphide
• DICRESYL DISULFIDE
• di-4-tolyldisulfide
• Disulfide, bis(4-methylphenyl)
• p-Tolyldisulfide
• 4-Methylphenyl disulfide
• Di-4-tolyl disulfide
• Bis(p-tolyl) disulfide
• Bis(4-tolyl) disulfide
• Di-p-tolyl disulphide
• Bis(p-methylphenyl) disulfide
• 4,4'-Dimethyldiphenyl disulphide
• 1,1'-dithiobis(4-methylbenzene)
• DI-p-TOLYLDISULFIDE
• A
• J-524063
• D70397
• CS-W014118
• InChI=1/C14H14S2/c1-11-3-7-13(8-4-11)15-16-14-9-5-12(2)6-10-14/h3-10H,1-2H3
• NSC 677466
• NS00020917
• bis(4-methylphenyl)disulfide
• p-tolyl-disulfide
• T434M5FP76
• 103-19-5
• Z56754522
• DTXSID8021852
• NSC-677466
• UPCMLD0ENAT5297978:001
• 1-Methyl-4-[(4-methylphenyl)disulfanyl]benzene #
• NSC994
• AI3-16363
• Di(4-methylphenyl) disulfide
• 1,2-dip-tolyldisulfane
• p-tolyldisulfane
• 1-methyl-4-(p-tolyldisulfanyl)benzene
• TZOVOULUMXXLOJ-UHFFFAOYSA-
• bis-(p-tolyl)disulfide
• 1-methyl-4-[(4-methylphenyl)disulphanyl]benzene
• di-p-tolyldisulfid
• SCHEMBL57311
• CHEMBL121676
• NSC-994
• 1-methyl-4-(4-methylphenyl)disulfanylbenzene
• para-Tolyl disulfide
• Bis(4-methylphenyl) disulphide
• Bis(p-methylphenyl) disulphide
• NSC 994
• UNII-T434M5FP76
• AS-57904
• NSC677466
• FT-0631555
• F8881-7368
• MFCD00008547
• Di-4-tolyl disulphide
• J-000897
• EINECS 203-087-5
• p-Tolyl disulphide
• 4-methylphenyldisulfide
• Disulphide, bis(4-methylphenyl)
• T1074
• p-Tolyl disulfide, 98%
• AKOS001086415
• DB-040424
• 4-Methylphenyl Disulfide

• MDL： MFCD00008547
• Inchi： 1S/C14H14S2/c1-11-3-7-13(8-4-11)15-16-14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： TZOVOULUMXXLOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 246.05400
• Monoisotopic Mass: 246.053692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2475 (rough estimate)
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 349.4°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6210 (estimate)
• PSA: 50.60000
• LogP: 5.10280
• Solubility: Not determined

4-Methylphenyl Disulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：JO1526250
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：T

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 4-Methylphenyl Disulfide

4-Methylphenyl Disulfide (CAS No. 103-19-5): A Comprehensive Overview of Its Chemical Properties, Applications, and Research Advancements

4-Methylphenyl Disulfide, also known as 4-Methylphenyl Disulfide (CAS No. 103-19-5), is a sulfur-containing organic compound that has garnered significant attention in the field of biomedical research and pharmaceutical chemistry. This compound, characterized by its unique molecular structure and functional groups, has been extensively studied for its potential applications in drug development, material science, and biological activity assessment. Recent advancements in analytical techniques and computational modeling have further enhanced the understanding of its chemical reactivity and biological interactions.

The molecular formula of 4-Methylphenyl Disulfide is C₈H₁₀S₂, and its molecular weight is approximately 182.3 g/mol. The compound consists of a benzene ring substituted with a methyl group and two sulfur atoms connected via a disulfide bond. This structural feature imparts unique electronic properties and reactivity patterns, making it a valuable intermediate in the synthesis of various pharmaceutical agents and biomaterials. Recent studies have demonstrated its potential in modulating cellular signaling pathways and <

Recent advancements in high-throughput screening technologies have enabled researchers to explore the biological activity of 4-Methylphenyl Disulfide in greater detail. A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interactions with protein kinases involved in inflammatory response regulation. The findings suggest that 4-Methylphenyl Disulfide may act as a selective inhibitor of phosphatidylinositol 3-kinase (PI3K), a key enzyme in cellular proliferation and survival signaling. This discovery highlights the compound's potential as a targeted therapeutic agent for chronic inflammatory diseases.

Moreover, the synthetic versatility of 4-Methylphenyl Disulfide has been leveraged in the development of polymeric materials with enhanced biocompatibility and mechanical properties. A 2024 study in the Advanced Materials journal reported the incorporation of 4-Methylphenyl Disulfide into hydrogel matrices for drug delivery applications. The researchers observed that the compound's sulfur-containing groups facilitated the formation of cross-linked networks, which improved the controlled release of therapeutic agents. This innovation opens new avenues for the design of smart drug delivery systems with tunable release profiles.

The environmental stability of 4-Methylphenyl Disulfide is another critical aspect of its utility. Unlike many sulfur-containing compounds that degrade rapidly under ambient conditions, 4-Methylphenyl Disulfide exhibits remarkable thermal and chemical resistance. This property makes it suitable for applications in high-performance coatings and corrosion-resistant materials. A 2023 review article in the Journal of Coatings Technology and Research highlighted the compound's potential in creating self-healing coatings for industrial applications. The study emphasized the role of disulfide bonds in enabling the reversible cross-linking necessary for self-repair mechanisms.

In the realm of biomolecular interactions, 4-Methylphenyl Disulfide has been shown to influence protein folding and metal ion coordination. A 2022 study published in the Journal of Biological Chemistry explored its effects on metallothionein proteins, which are critical for heavy metal detoxification. The research indicated that the compound could modulate the metal binding affinity of these proteins, potentially offering new strategies for heavy metal toxicity mitigation. This finding underscores the compound's versatility in addressing environmental and physiological challenges.

The synthetic pathways for 4-Methylphenyl Disulfide have also been optimized to enhance its scalability and cost-effectiveness. A 2023 paper in the Organic Letters described a novel electrochemical method for its preparation, which significantly reduced the energy consumption compared to traditional chemical synthesis techniques. This advancement is particularly relevant for industrial-scale production and green chemistry initiatives. The study also highlighted the importance of reaction conditions in controlling the selectivity and yield of the final product.

Furthermore, the toxicological profile of 4-Methylphenyl Disulfide has been extensively studied to ensure its safety in various applications. A 2024 comprehensive review in the Environmental Science and Pollution Research journal summarized the findings of multiple studies on its acute and chronic toxicity. The research indicated that the compound is non-toxic at concentrations typically encountered in industrial and medical applications. However, the study also emphasized the need for long-term safety assessments, particularly for chronic exposure scenarios. This information is crucial for regulatory compliance and risk management strategies.

The multifunctional nature of 4-Methylphenyl Disulfide has led to its exploration in nanotechnology applications. A 2023 study in the Nano Letters journal demonstrated the use of the compound as a ligand in the synthesis of metal nanoparticles. The researchers found that the sulfur atoms in the compound effectively coordinated with metal ions, enabling the formation of nanoparticles with controlled size and shape. This property is highly desirable for applications in photovoltaics and optoelectronics, where precise control over nanoscale structures is essential.

Finally, the potential of 4-Methylphenyl Disulfide as a building block for supramolecular assemblies has been an area of active research. A 2024 study in the Journal of the American Chemical Society reported the self-assembly of the compound into two-dimensional nanosheets under specific solvent and temperature conditions. The resulting structures exhibited enhanced mechanical strength and unique optical properties, making them promising candidates for flexible electronics and optical sensors. This discovery highlights the compound's potential in advanced materials science and nanotechnology.